Cas no 898624-59-4 (2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-fluorophenyl)acetamide)
2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-fluorophenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[(4-amino-5-benzyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-fluorophenyl)acetamide
- STL282995
- 898624-59-4
- F2715-0601
- 2-((4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-fluorophenyl)acetamide
- AKOS016368644
- 2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(4-fluorophenyl)acetamide
- 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-fluorophenyl)acetamide
-
- Inchi: 1S/C17H16FN5OS/c18-13-6-8-14(9-7-13)20-16(24)11-25-17-22-21-15(23(17)19)10-12-4-2-1-3-5-12/h1-9H,10-11,19H2,(H,20,24)
- InChI Key: XKMSXHNYDRUSIJ-UHFFFAOYSA-N
- SMILES: S(CC(NC1C=CC(=CC=1)F)=O)C1=NN=C(CC2C=CC=CC=2)N1N
Computed Properties
- Exact Mass: 357.10595949g/mol
- Monoisotopic Mass: 357.10595949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 111Ų
2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-fluorophenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2715-0601-2μmol |
2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(4-fluorophenyl)acetamide |
898624-59-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2715-0601-5μmol |
2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(4-fluorophenyl)acetamide |
898624-59-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2715-0601-10μmol |
2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(4-fluorophenyl)acetamide |
898624-59-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2715-0601-20μmol |
2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(4-fluorophenyl)acetamide |
898624-59-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2715-0601-1mg |
2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(4-fluorophenyl)acetamide |
898624-59-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2715-0601-2mg |
2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(4-fluorophenyl)acetamide |
898624-59-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2715-0601-3mg |
2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(4-fluorophenyl)acetamide |
898624-59-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2715-0601-4mg |
2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(4-fluorophenyl)acetamide |
898624-59-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2715-0601-5mg |
2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(4-fluorophenyl)acetamide |
898624-59-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2715-0601-10mg |
2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(4-fluorophenyl)acetamide |
898624-59-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-fluorophenyl)acetamide Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-fluorophenyl)acetamide
Introduction to 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-fluorophenyl)acetamide (CAS No. 898624-59-4)
2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-fluorophenyl)acetamide, with the CAS number 898624-59-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, particularly in the context of drug discovery and therapeutic intervention.
The structure of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a 1,2,4-triazole ring, a sulfanyl group, and an N-(4-fluorophenyl)acetamide moiety makes it a versatile candidate for further investigation. These components are not only important for its reactivity but also for its potential applications in medicinal chemistry.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 1,2,4-triazole scaffold is particularly noteworthy due to its wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This scaffold has been extensively studied and has shown promise in several preclinical studies.
The sulfanyl group in the molecule is another critical feature that enhances its pharmacological potential. Sulfanyl groups are known to contribute to the solubility and bioavailability of compounds, making them more effective when administered orally or through other routes. Additionally, they can participate in hydrogen bonding interactions, which are crucial for binding to biological targets.
The N-(4-fluorophenyl)acetamide moiety adds another layer of complexity to the compound's structure. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability and binding affinity. The presence of a fluorine atom in this position suggests that the compound may exhibit improved pharmacokinetic properties compared to its non-fluorinated counterparts.
Recent research has highlighted the importance of multifunctional compounds that can target multiple pathways simultaneously. The combination of these functional groups in 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-fluorophenyl)acetamide makes it a promising candidate for such applications. Studies have shown that compounds with similar structures can exhibit synergistic effects when used in combination therapies.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques allows for the precise construction of the molecular framework, which is essential for achieving the desired biological activity. Researchers have been exploring various synthetic routes to improve efficiency and scalability, making it more feasible for large-scale production.
In terms of biological activity, preliminary studies have indicated that this compound may have potential applications in treating various conditions. For instance, its ability to interact with specific enzymes or receptors could make it useful in managing inflammatory diseases or cancer. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.
The field of medicinal chemistry is constantly evolving, with new methodologies and technologies being developed to accelerate drug discovery. Computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates like 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-fluorophenyl)acetamide. These approaches allow researchers to predict biological activity and optimize molecular structures before conducting expensive wet-lab experiments.
The regulatory landscape for new drug development is also becoming more stringent, necessitating rigorous testing and validation. However, the innovative design of compounds like this one offers hope for overcoming these challenges. By leveraging cutting-edge synthetic methods and computational tools, scientists can develop safer and more effective treatments for patients worldwide.
In conclusion, 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-fluorophenyl)acetamide represents a significant advancement in pharmaceutical research. Its unique structure and multifunctional properties make it a valuable tool for further exploration in drug discovery. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in developing novel therapies.
898624-59-4 (2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(4-fluorophenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)